7-Aminodesacetoxycephalosporanic acid
7-Aminodesacetoxycephalosporanic acid
Brand Name:
Vulcanchem
CAS No.:
22252-43-3
VCID:
VC0193742
InChI:
InChI=1S/C8H10N2O3S/c1-3-2-14-7-4(9)6(11)10(7)5(3)8(12)13/h4,7H,2,9H2,1H3,(H,12,13)/t4-,7-/m1/s1
SMILES:
CC1=C(N2C(C(C2=O)N)SC1)C(=O)O
Molecular Formula:
C8H10N2O3S
Molecular Weight:
214.24 g/mol
7-Aminodesacetoxycephalosporanic acid
CAS No.: 22252-43-3
VCID: VC0193742
Molecular Formula: C8H10N2O3S
Molecular Weight: 214.24 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 22252-43-3 |
|---|---|
| Product Name | 7-Aminodesacetoxycephalosporanic acid |
| Molecular Formula | C8H10N2O3S |
| Molecular Weight | 214.24 g/mol |
| IUPAC Name | (6R,7R)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C8H10N2O3S/c1-3-2-14-7-4(9)6(11)10(7)5(3)8(12)13/h4,7H,2,9H2,1H3,(H,12,13)/t4-,7-/m1/s1 |
| Standard InChIKey | NVIAYEIXYQCDAN-CLZZGJSISA-N |
| SMILES | CC1=C(N2C(C(C2=O)N)SC1)C(=O)O |
| Canonical SMILES | CC1=C(N2C(C(C2=O)N)SC1)C(=O)O |
| Appearance | Off-White Solid |
| Purity | > 95% |
| Synonyms | 6R,7R)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; 7-Amino-3-deacetoxycephalosporanic Acid; Deacetoxycephalosporanic Acid; 7-ADCA; |
| Reference | El-Ghaiesh S, Monshi MM, Whitaker P, Jenkins R, Meng X, Farrell J, Elsheikh A, Peckham D, French N, Pirmohamed M, Park BK, Naisbitt DJ: Characterization of the antigen specificity of T-cell clones from piperacillin-hypersensitive patients with cystic fibrosis. J Pharmacol Exp Ther. 2012 Jun;341(3):597-610. doi: 10.1124/jpet.111.190900. Epub 2012 Feb 27. [PMID:22371438] |
| PubChem Compound | 33498 |
| Last Modified | Aug 15 2023 |
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